Cas no 1708080-30-1 (1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1708080-30-1
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5152197
• Update Time: 2025-05-20

1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-[1,6-dihydro-4-(methoxymethyl)-1-methyl-6-oxo-2-pyrimidinyl]-

• Inchi： 1S/C13H19N3O4/c1-15-11(17)7-10(8-20-2)14-13(15)16-5-3-9(4-6-16)12(18)19/h7,9H,3-6,8H2,1-2H3,(H,18,19)
• InChI Key： GXVQQYKMTDXNNU-UHFFFAOYSA-N
• SMILES： N1(C2N(C)C(=O)C=C(COC)N=2)CCC(C(O)=O)CC1

Additional information on 1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic Acid: A Comprehensive Overview

Introduction

1-(4-Methoxymethyl-1-methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid, commonly referred to by its CAS number 170808030, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperidine moiety, making it a promising candidate for various applications in drug discovery and development.

Structural Features and Synthesis

The compound's structure is notable for its pyrimidine ring, which is substituted with a methoxymethyl group at the 4-position and a methyl group at the 1-position. The 6-position of the pyrimidine ring is occupied by a carbonyl group, contributing to the compound's oxidative state. The piperidine ring is attached to the pyrimidine via a carbon atom at the 2-position and carries a carboxylic acid group at the 4-position.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by functionalization to introduce the methoxymethyl and methyl substituents. The coupling of the pyrimidine moiety with the piperidine ring is achieved through nucleophilic substitution or other suitable methods, ensuring the desired stereochemistry and regioselectivity.

Pharmacological Properties

Recent studies have demonstrated that this compound exhibits promising pharmacological properties, particularly in the context of its potential as a therapeutic agent. Preclinical data suggest that it may possess anti-inflammatory, antioxidant, or anticancer activities, depending on its mechanism of action.

In one study published in a leading pharmacology journal, researchers investigated the compound's ability to modulate key cellular pathways involved in inflammation. Results indicated that it significantly reduced pro-inflammatory cytokine production in vitro, suggesting potential applications in treating inflammatory diseases such as arthritis or inflammatory bowel disease.

Moreover, preliminary findings from another study suggest that this compound may exhibit selective cytotoxicity against cancer cells while sparing normal cells. This property is particularly valuable in oncology research, where minimizing toxicity to healthy tissues is a critical consideration.

Applications in Drug Development

The unique combination of structural features in this compound makes it an attractive lead molecule for drug development efforts. Its pyrimidine core is known to interact with various biological targets, including kinases and other enzymes involved in cellular signaling pathways.

One area of active research involves exploring this compound's potential as an inhibitor of specific protein kinases implicated in cancer progression. By targeting these enzymes, researchers aim to develop novel therapies that can disrupt cancer cell proliferation and survival mechanisms.

In addition to its direct therapeutic applications, this compound serves as a valuable tool for studying molecular mechanisms underlying various pathological conditions. Its use as a probe in biochemical assays has provided insights into receptor-ligand interactions and enzyme kinetics.

Safety and Toxicity Profile

Evaluating the safety profile of any potential therapeutic agent is crucial for ensuring patient safety during clinical trials and subsequent use. Initial toxicity studies conducted on this compound have revealed no significant adverse effects at tested doses, suggesting that it may have a favorable safety profile.

However, further studies are required to fully characterize its toxicity profile across different species and exposure routes. These investigations will provide critical data for guiding dosage optimization and risk assessment during preclinical development.

Conclusion

In summary, 1-(4-Methoxymethyl-1-methyl-6-Oxo-1H-Pyrimidin2yl)-Piperidine4carboxylic Acid (CAS No: 170808030) represents an intriguing molecule with diverse applications in drug discovery and development. Its unique structural features combined with promising pharmacological properties make it an attractive candidate for further investigation.